Cas no 1160994-45-5 ((4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone)
(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone is a nitrophenyl derivative featuring both amino and nitro functional groups, coupled with a methylpiperazine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a synthetic intermediate for bioactive molecules. The presence of the 4-methylpiperazine group enhances solubility and may influence receptor binding interactions, while the nitro and amino substituents offer versatility for further functionalization. Its well-defined structure makes it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or other targeted therapies. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic workflows.
1160994-45-5 structure
Product Name:(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone
CAS No:1160994-45-5
MF:C12H16N4O3
MW:264.280442237854
MDL:MFCD12400740
CID:1205572
PubChem ID:60634926
Update Time:2025-05-20
(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (4-amino-3-nitrophenyl)(4-methyl-1-piperazinyl)methanone
- AKOS008928152
- (4-amino-3-nitrophenyl)-(4-methylpiperazin-1-yl)methanone
- 4-(4-methylpiperazine-1-carbonyl)-2-nitroaniline
- 1160994-45-5
- (4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone
- AB87808
-
- MDL: MFCD12400740
- Inchi: 1S/C12H16N4O3/c1-14-4-6-15(7-5-14)12(17)9-2-3-10(13)11(8-9)16(18)19/h2-3,8H,4-7,13H2,1H3
- InChI Key: FHCBQVXMPXBMOW-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=C(C=1)[N+](=O)[O-])N)N1CCN(C)CC1
Computed Properties
- Exact Mass: 264.12224039g/mol
- Monoisotopic Mass: 264.12224039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 95.4Ų
(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A139003950-1g |
(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone |
1160994-45-5 | 95% | 1g |
$577.72 | 2023-09-04 | |
| TRC | B404845-10mg |
(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone |
1160994-45-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B404845-50mg |
(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone |
1160994-45-5 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B404845-100mg |
(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone |
1160994-45-5 | 100mg |
$ 210.00 | 2022-06-07 | ||
| Chemenu | CM110680-1g |
(4-amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone |
1160994-45-5 | 95% | 1g |
$473 | 2023-03-04 | |
| Advanced ChemBlocks | P43514-1G |
(4-amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone |
1160994-45-5 | 95% | 1g |
$435 | 2024-05-20 | |
| Advanced ChemBlocks | P43514-5g |
(4-amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone |
1160994-45-5 | 95% | 5g |
$1740 | 2024-05-20 | |
| A2B Chem LLC | AI10704-100mg |
(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone |
1160994-45-5 | 97% | 100mg |
$84.00 | 2024-04-20 | |
| A2B Chem LLC | AI10704-250mg |
(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone |
1160994-45-5 | 97% | 250mg |
$141.00 | 2024-04-20 | |
| A2B Chem LLC | AI10704-1g |
(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone |
1160994-45-5 | 97% | 1g |
$379.00 | 2024-04-20 |
(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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